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Compound of Interest

Compound Name: C-DIM12

Cat. No.: B15606004

An In-depth Examination of 1,1-bis(3'-indolyl)-1-(p-chlorophenyl)methane (C-DIM12) as a
Modulator of Nurrl and its Therapeutic Implications

This technical guide provides a comprehensive overview of the therapeutic potential of C-
DIM12, a synthetic derivative of diindolylmethane. C-DIM12 has emerged as a potent activator
of the orphan nuclear receptor Nurrl (also known as NR4A2), exhibiting significant
neuroprotective, anti-inflammatory, and anti-cancer properties in a variety of preclinical models.
This document is intended for researchers, scientists, and drug development professionals
interested in the pharmacology and therapeutic applications of C-DIM12.

Core Mechanism of Action: Nurrl Activation and NF-
KB Inhibition

C-DIM12's primary mechanism of action involves the activation of Nurrl, a transcription factor
crucial for the development and maintenance of dopaminergic neurons and a key regulator of
inflammatory responses in glial cells.[1][2] By binding to and activating Nurrl, C-DIM12 initiates
a cascade of events that ultimately suppress neuroinflammation and promote neuronal
survival.[1][3]

A critical downstream effect of Nurrl activation by C-DIM12 is the inhibition of the nuclear
factor-kappa B (NF-kB) signaling pathway.[4][5] NF-kB is a master regulator of inflammatory
gene expression. C-DIM12-activated Nurrl interferes with the transcriptional activity of NF-kB,
leading to a reduction in the expression of pro-inflammatory mediators such as nitric oxide
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synthase (NOS2), interleukin-6 (IL-6), and various chemokines.[2][5] This anti-inflammatory
action is central to its therapeutic effects in models of neurological diseases.
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Phase 1: Acclimation
Acclimate C57BL/6 mice
(7-10 days)

Phase 2: IDisease Inductjon & Treatment

Administer MPTP (20 mg/kg, s.c.) Administer C-DIM12 (25 mg/kg, oral gavage)

+ Probenecid (250 mg/kg, i.p.) or Vehicle (Corn Oil)
(4 doses over 14 days) (Daily for 14 days)

Phase 3: Assessment

Neurobehavioral Analysis
(e.g., open field, rotarod)

Euthanize and Harvest Brain Tissue

Immunohistochemistry for TH,
Ibal, GFAP in Substantia Nigra HPLC for Dopamine and Metabolites
and Striatum

RT-PCR for Inflammatory and
Neurotrophic Factors

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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